N-[(1-benzyl-5-oxopyrrolidin-3-yl)methyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-[(1-benzyl-5-oxopyrrolidin-3-yl)methyl]-1-methyltriazole-4-carboxamide
• InChI: InChI=1S/C16H19N5O2/c1-20-11-14(18-19-20)16(23)17-8-13-7-15(22)21(10-13)9-12-5-3-2-4-6-12/h2-6,11,13H,7-10H2,1H3,(H,17,23)
• InChI Key: QEKYZVOZDPSQOQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=N1)C(=O)NCC2CC(=O)N(C2)CC3=CC=CC=C3
• Molecular Formula: C16H19N5O2
• Molecular Weight: 313.35 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a benzyl group, a pyrrolidinone ring, a triazole ring, and a carboxamide group. It’s likely to be a synthetic compound, possibly used in pharmaceutical research or other chemical studies.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the pyrrolidinone ring, followed by the introduction of the benzyl group, the triazole ring, and finally the carboxamide group. The exact synthesis process would depend on the specific reactions used and the starting materials available.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrrolidinone ring, the triazole ring, and the benzyl group would give the molecule a complex three-dimensional structure. The exact structure would need to be determined using techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its structure and the conditions under which the reactions are carried out. The pyrrolidinone ring, the triazole ring, and the carboxamide group are all reactive groups that could participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would be determined by its molecular structure. These properties would need to be measured experimentally.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s a drug, it would interact with specific targets in the body to produce its effects. The exact mechanism of action would need to be determined through biological testing.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as its biological effects. Proper safety precautions should be taken when handling this compound.

Future Directions

The future research directions for this compound could include further studies to determine its physical and chemical properties, its mechanism of action, and its potential uses. It could also be modified to create new compounds with different properties.